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Compound of Interest

Compound Name: 2-Isopropoxyethanamine

Cat. No.: B1332123

Technical Guide: 2-Isopropoxyethanamine

CAS Number: 81731-43-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropoxyethanamine, also known by synonyms such as 2-aminoethyl isopropyl ether, is a
bifunctional organic compound featuring both a primary amine and an ether linkage.[1][2] Its
structure makes it a valuable building block in organic synthesis, particularly in the
development of more complex molecules within the pharmaceutical and agrochemical
industries. The presence of both a nucleophilic amine group and a polar ether moiety allows for
a range of chemical transformations, making it a versatile intermediate for introducing the
isopropoxyethyl functional group into target structures. This guide provides a comprehensive
overview of its properties, a representative synthesis protocol, safety information, and its
potential applications in research and development.

Physicochemical Properties

2-Isopropoxyethanamine is a colorless to almost colorless liquid under standard conditions.
[2] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 81731-43-3 [1][3][4]
Molecular Formula CsHisNO [3114]
Molecular Weight 103.16 g/mol [31[4]

Boiling Point 120 °C [2]

Density 0.84 g/cm?3 [2]

Refractive Index 1.4070 - 1.4120 [2]

pKa (Predicted) 8.98£0.10 [2]

Physical Form Clear Liquid [2]

Synthesis and Reactivity

Representative Synthesis: Williamson Ether Synthesis

A common and effective method for the preparation of 2-lsopropoxyethanamine is via the

Williamson ether synthesis. This involves the reaction of an ethanolamine derivative with an

isopropyl halide. A plausible synthetic route is the reaction of 2-aminoethanol with isopropyl

bromide.
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Reactants
2-Aminoethanol Isopropyl Bromide Strong Base (e.g., NaH)
Process

Reaction in
Aprotic Solvent
(e.g., THF)
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Distillation
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2-1sopropoxyethanamine
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Handling Procedures
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Requires
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Store in a Cool,
Well-Ventilated Area

Chemical Resistant Gloves |[¢——
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Impervious Clothing Tightly Closed

Store Locked Up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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